Cas no 876536-85-5 ((2-phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate)

(2-Phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate is a specialized ester derivative combining a 2-chloro-4-fluorobenzoate moiety with a (2-phenylethyl)carbamoylmethyl group. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the development of pharmacologically active molecules. The presence of both chloro and fluoro substituents enhances its reactivity in electrophilic and nucleophilic transformations, while the carbamoylmethyl group offers versatility in further functionalization. Its well-defined structure ensures consistent performance in coupling reactions and other synthetic applications. The compound is typically characterized by high purity and stability, making it suitable for research in medicinal chemistry and material science. Proper handling under controlled conditions is recommended due to its reactive functional groups.
(2-phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate structure
876536-85-5 structure
Product Name:(2-phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate
CAS No:876536-85-5
MF:C17H15ClFNO3
MW:335.757307291031
CID:5331536
Update Time:2025-05-28

(2-phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-oxo-2-(phenethylamino)ethyl 2-chloro-4-fluorobenzoate
    • [2-oxo-2-(2-phenylethylamino)ethyl] 2-chloro-4-fluorobenzoate
    • STL194768
    • 2-oxo-2-[(2-phenylethyl)amino]ethyl 2-chloro-4-fluorobenzoate
    • (2-phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate
    • Inchi: 1S/C17H15ClFNO3/c18-15-10-13(19)6-7-14(15)17(22)23-11-16(21)20-9-8-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,20,21)
    • InChI Key: RSWIEECMJMIFHT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(=O)OCC(NCCC1C=CC=CC=1)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 401
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55.4

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Additional information on (2-phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate

Comprehensive Overview of (2-phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate (CAS No. 876536-85-5)

(2-phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate (CAS No. 876536-85-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its 2-chloro-4-fluorobenzoate moiety and phenylethyl carbamoyl functional group, has garnered attention for its potential in drug discovery and material science. Its molecular structure combines aromatic and aliphatic components, making it a versatile intermediate for synthesizing bioactive molecules.

The compound’s CAS No. 876536-85-5 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel enzyme inhibitors or receptor modulators. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as they serve as critical inputs for machine learning models predicting molecular interactions.

From a synthetic perspective, (2-phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate exemplifies the convergence of green chemistry principles and atom economy. Its halogenated aromatic ring (2-chloro-4-fluoro) enhances stability and binding affinity, while the carbamoylmethyl group offers reactivity for further derivatization. These features align with the growing demand for sustainable synthetic routes in the pharmaceutical industry.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Its purity and structural integrity are critical for applications in preclinical studies, where reproducibility is paramount. The compound’s logP and solubility profiles are also frequently analyzed to assess its drug-likeness, a hot topic in computational chemistry circles.

Beyond pharmaceuticals, CAS No. 876536-85-5 has exploratory uses in agrochemical formulations. Its chloro-fluoro aromatic system may contribute to pesticidal or herbicidal activity, though extensive studies are needed. This dual applicability underscores its value in cross-disciplinary research, a trend increasingly emphasized in open-access journals and collaborative science platforms.

In summary, (2-phenylethyl)carbamoylmethyl 2-chloro-4-fluorobenzoate represents a compelling case study in modern chemical innovation. Its integration into high-value research pipelines and alignment with industry trends like AI-assisted molecular design ensure its continued relevance. As patent landscapes evolve, this compound may emerge as a key player in next-generation therapeutic and agricultural solutions.

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